3-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide
Overview
Description
“3-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide” is a chemical compound with the molecular formula C9H16ClNOS . It has an average mass of 221.747 Da and a monoisotopic mass of 221.064117 Da . This product is intended for research use only.
Molecular Structure Analysis
The molecular structure of “3-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide” is defined by its molecular formula, C9H16ClNOS . Unfortunately, the specific structural details or 3D conformation are not provided in the search results.Scientific Research Applications
Drug Discovery
The unique structure of “3-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide” allows for diverse applications in drug discovery. Similar compounds have been used in the drug-discovery studies against cancer cells, microbes, and various types of disease in the human body .
Synthesis of Heterocyclic Compounds
This compound could potentially be used in the synthesis of heterocyclic compounds. Nitrogen-containing heterocycles have a significant effect on the process of discovering new structures for pharmaceutical applications .
Catalyst in Organic Reactions
The compound could serve as a catalyst in organic reactions. 1,2,4-triazoles, which have similar structures, have been used in various fields such as pharmaceutic chemistry, agrochemistry, materials sciences, and as organic catalysts .
Antimicrobial Agent
Compounds with similar structures have been introduced as an antimicrobial agent . Therefore, “3-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide” could potentially have antimicrobial properties.
Anti-inflammatory Agent
Similar to its potential antimicrobial properties, this compound could also serve as an anti-inflammatory agent. Compounds with similar structures have shown anti-inflammatory properties .
Antioxidant Agent
The compound could potentially have antioxidant properties. Similar compounds have shown antioxidant activities .
properties
IUPAC Name |
3-chloro-N-methyl-N-(thian-4-yl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16ClNOS/c1-11(9(12)2-5-10)8-3-6-13-7-4-8/h8H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVYNRMITFIYNMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCSCC1)C(=O)CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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